Cas no 109960-55-6 ((S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine)

(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine structure
109960-55-6 structure
Product Name:(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine
CAS No:109960-55-6
MF:C13H19NO
MW:205.2961
MDL:MFCD12828252
CID:1056892
PubChem ID:13772859
Update Time:2024-11-03

(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-[(R)-1-Phenylethyl]-3-(hydroxymethyl)pyrrolidine
    • ((S)-1-((R)-1-PHENYLETHYL)PYRROLIDIN-3-YL)METHANOL
    • ((R)-1-((S)-1-phenylethyl)pyrrolidin-3-yl)methanol
    • (3S)-1-((R)-1-phenylethyl)-3-(hydroxymethyl)pyrrolidine
    • (3S)-3-hydroxymethyl-1-[(1R)-1-phenylethyl]pyrrolidine
    • (3S,1'R)-1-(1'-phenylethyl)-3-hydroxymethylpyrrolidine
    • [(S)-1-((R)-1-Phenylethyl)pyrrolidin-3-yl]methanol
    • {(3S)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl}methanol
    • A11369
    • AG-L-20326
    • CTK4A6721
    • FT-0682212
    • SureCN7459001
    • [(3S)-1-[(1R)-1-phenylethyl]pyrrolidin-3-yl]methanol
    • RQTYGPRJDFTUGU-NEPJUHHUSA-N
    • 8681AC
    • AX8269042
    • AB0066061
    • 852857-10-4
    • SCHEMBL7459001
    • MFCD12828252
    • DTXSID10548988
    • AC2927
    • CS-0440796
    • AS-31740
    • 109960-55-6
    • rel-((S)-1-((R)-1-Phenylethyl)pyrrolidin-3-yl)methanol
    • AKOS024256277
    • (S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine
    • MDL: MFCD12828252
    • Inchi: 1S/C13H19NO/c1-11(13-5-3-2-4-6-13)14-8-7-12(9-14)10-15/h2-6,11-12,15H,7-10H2,1H3/t11-,12+/m1/s1
    • InChI Key: RQTYGPRJDFTUGU-NEPJUHHUSA-N
    • SMILES: O([H])C([H])([H])[C@@]1([H])C([H])([H])C([H])([H])N([C@]([H])(C([H])([H])[H])C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H]

Computed Properties

  • Exact Mass: 205.146664230g/mol
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5
  • XLogP3: 1.9

(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine Security Information

  • HazardClass:IRRITANT

(S)-1-(R)-1-Phenylethyl-3-(hydroxymethyl)pyrrolidine Pricemore >>

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